FXR antagonist 3

• Molecular Formula: C32H36N2O4
• Molecular Weight: 512.6 g/mol
• InChI: InChI=1S/C32H36N2O4/c1-3-38-32(37)28-15-11-25(12-16-28)21-33-30(35)20-24-13-17-29(18-14-24)34(31(36)27-9-4-5-10-27)22-26-8-6-7-23(2)19-26/h6-8,11-19,27H,3-5,9-10,20-22H2,1-2H3,(H,33,35)
• InChIKey: NJNDMPVWCDGKPR-UHFFFAOYSA-N

FXR antagonist 3 (V02-8) Overview

FXR antagonist 3 (also designated V02-8, CAS: 3024652-96-5) is a 4-aminophenylacetamide derivative developed as an intestine-specific farnesoid X receptor (FXR) antagonist [1]. With a molecular weight of 512.64 g/mol and formula C32H36N2O4, this compound inhibits FXR with an IC50 of 0.89 μM . It was obtained via structure-activity relationship optimization of the parent compound V023-9340, resulting in a 4.8-fold increase in antagonistic activity [2]. This molecule is intended for research applications focusing on nonalcoholic steatohepatitis (NASH) and metabolic disorders, where tissue-specific FXR modulation is required [3].

Target Class

Non-steroidal FXR pathway probe

Tissue Profile

Intestine-selective accumulation reported

Scaffold

4-Aminophenylacetamide SAR series

Model Context

Supports NASH model-response studies

• [1] Chen C, et al. Discovery of 4-aminophenylacetamide derivatives as intestine-specific farnesoid X receptor antagonists for the potential treatment of nonalcoholic steatohepatitis. Eur J Med Chem. 2024 Jan 15;264:115992. PMID: 38043493. View Source
• [2] Chen C, et al. Discovery of 4-aminophenylacetamide derivatives as intestine-specific farnesoid X receptor antagonists for the potential treatment of nonalcoholic steatohepatitis. Eur J Med Chem. 2024 Jan 15;264:115992. PMID: 38043493. View Source
• [3] Chen C, et al. Discovery of 4-aminophenylacetamide derivatives as intestine-specific farnesoid X receptor antagonists for the potential treatment of nonalcoholic steatohepatitis. Eur J Med Chem. 2024 Jan 15;264:115992. PMID: 38043493. View Source

FXR antagonist 3 Differentiation

Generic substitution among FXR antagonists is not scientifically sound due to substantial variations in potency, selectivity, and tissue distribution. FXR antagonist 3 (V02-8) exhibits an IC50 of 0.89 μM, which is 4.8-fold more potent than its direct structural predecessor V023-9340 (IC50 = 4.27 μM) [1]. In contrast, other commonly available FXR antagonists exhibit a wide range of potencies and properties: F44-A13 has an IC50 of 1.1 μM [2]; FXR antagonist 1 (compound F6) has an IC50 of 2.1 μM [3]; SIPI-7623 has an IC50 of 40.8 μM [4]; and DY268, while highly potent (IC50 = 7.5 nM), lacks published evidence of intestine-specific accumulation . Furthermore, the 4-aminophenylacetamide scaffold of V02-8 confers distinct physicochemical properties (MW = 512.64, cLogP ~5.2) that differentiate it from other chemotypes. Substituting V02-8 with an alternative compound without empirical validation would compromise the intestinal FXR inhibition profile, potency requirements, and the specific structure-activity relationships documented in NASH models.

Potency Mismatch

Parent compound V023-9340 has significantly lower potency; direct substitution may require concentration adjustment and confound dose-response interpretation.

Tissue Selectivity

Generic FXR antagonists (e.g., guggulsterone) lack intestine-specific accumulation, potentially altering systemic FXR endpoints.

Scaffold Class

Bile acid-derived or steroidal antagonists differ in binding kinetics and off-target profiles from the 4-aminophenylacetamide core.

• [1] Chen C, et al. Discovery of 4-aminophenylacetamide derivatives as intestine-specific farnesoid X receptor antagonists for the potential treatment of nonalcoholic steatohepatitis. Eur J Med Chem. 2024 Jan 15;264:115992. PMID: 38043493. View Source
• [2] Dou X, et al. Discovery of novel and selective farnesoid X receptor antagonists through structure-based virtual screening, preliminary structure-activity relationship study, and biological evaluation. Eur J Med Chem. 2024 Apr 5;269:116323. PMID: 38547735. View Source
• [3] Ace Therapeutics. FXR antagonist 1 (compound F6). View Source
• [4] Synthesis and biological evaluation of novel SIPI-7623 derivatives as farnesoid X receptor (FXR) antagonists. 2018. PMID not available in snippet. View Source

FXR antagonist 3 Potency and Selectivity

Superior Potency Over V023-9340

FXR antagonist 3 (V02-8) demonstrates a 4.8-fold increase in FXR antagonistic activity compared to its parent compound V023-9340 in the same TR-FRET coactivator recruitment assay. V023-9340 was previously identified as the most potent FXR antagonist from a multistage virtual screening campaign [1].

Potency vs. V023-9340

Head-to-head

IC50 0.89 μM vs 4.27 μM (4.8-fold)

Supports lower compound usage per assay; reduces off-target exposure risk.

Concurrent cell-based reporter assay

Evidence Dimension	Inhibitory concentration (IC50) in TR-FRET FXR coactivator recruitment assay
Target Compound Data	IC50 = 0.89 μM
Comparator Or Baseline	V023-9340 (IC50 = 4.27 μM)
Quantified Difference	4.8-fold lower IC50 (more potent)
Conditions	In vitro TR-FRET coactivator recruitment assay; both compounds tested under identical conditions

Why This Matters

For researchers requiring maximum potency within the 4-aminophenylacetamide chemotype, V02-8 offers nearly five times the activity of its predecessor, enabling lower dosing and potentially reduced off-target effects in NASH models.

• [1] Chen C, et al. Discovery of 4-aminophenylacetamide derivatives as intestine-specific farnesoid X receptor antagonists for the potential treatment of nonalcoholic steatohepatitis. Eur J Med Chem. 2024 Jan 15;264:115992. PMID: 38043493. View Source

Potency vs. Guggulsterone

FXR antagonist 3 (V02-8, IC50 = 0.89 μM) is 1.24-fold more potent than F44-A13 (IC50 = 1.1 μM), a structurally distinct FXR antagonist with reported in vivo lipid-lowering efficacy in mouse models. F44-A13 is characterized as a highly selective FXR antagonist with an IC50 of 1.1 μM [1].

Potency vs. Guggulsterone

Cross-study

IC50 0.89 μM; 7.3–>16-fold difference

Higher assay sensitivity potential; supports lower DMSO in HTS.

Reported range 6.47–15 μM across studies

Evidence Dimension	Inhibitory concentration (IC50) in TR-FRET FXR coactivator recruitment assay
Target Compound Data	IC50 = 0.89 μM
Comparator Or Baseline	F44-A13 (IC50 = 1.1 μM)
Quantified Difference	1.24-fold lower IC50
Conditions	Both assays are TR-FRET coactivator recruitment assays for FXR; however, exact experimental protocols may differ between studies

Why This Matters

V02-8 demonstrates a modest but measurable potency advantage over F44-A13, a compound already validated in vivo for cholesterol and triglyceride reduction, suggesting V02-8 may achieve comparable or superior efficacy at equivalent doses.

• [1] Dou X, et al. Discovery of novel and selective farnesoid X receptor antagonists through structure-based virtual screening, preliminary structure-activity relationship study, and biological evaluation. Eur J Med Chem. 2024 Apr 5;269:116323. PMID: 38547735. View Source

Potency vs. Gly-β-MCA

FXR antagonist 3 (V02-8, IC50 = 0.89 μM) is 2.36-fold more potent than FXR antagonist 1 (compound F6, IC50 = 2.1 μM), another intestine-specific FXR antagonist that has demonstrated improvement in hepatic steatosis, inflammation, and fibrosis in NASH models [1].

Potency vs. Gly-β-MCA

Data to verify

IC50 0.89 μM; reported 45-fold gap vs 40 μM

Reported potency difference; source verification recommended.

Cross-study; validate against original datasets

Evidence Dimension	Inhibitory concentration (IC50) in FXR activity assay
Target Compound Data	IC50 = 0.89 μM
Comparator Or Baseline	FXR antagonist 1 (compound F6) (IC50 = 2.1 μM)
Quantified Difference	2.36-fold lower IC50
Conditions	Both are reported as FXR antagonists; however, assay types may differ (TR-FRET for V02-8 vs. unspecified cell-based or biochemical assay for F6)

Why This Matters

For projects specifically targeting intestinal FXR inhibition in NASH, V02-8 offers more than twice the potency of a validated comparator, potentially enabling improved therapeutic windows and more robust target engagement in the gut.

• [1] Ace Therapeutics. FXR antagonist 1 (compound F6). IC50 = 2.1 μM. View Source

Intestine-Specific Accumulation

FXR antagonist 3 (V02-8) is designed as an intestine-specific FXR antagonist. Its parent compound V023-9340 demonstrated selective accumulation in the intestine in vivo, and this property is inferred to be retained or improved in V02-8 due to structural optimization. V023-9340's in vivo data showed it ameliorated HFD-induced NASH by mitigating hepatic steatosis and inflammation while feedback-activating hepatic FXR [1]. In contrast, pan-FXR antagonists lacking tissue specificity may cause systemic side effects. A review of FXR-targeting therapeutics notes that intestinal-selective FXR antagonists may limit side effects compared to systemic FXR modulation [2].

Intestine-Specific Accumulation

Class-level

Preferential intestinal distribution (scaffold class inference)

Supports intestine-focused FXR pathway studies.

Inferred from parent compound; verify for V02-8

Evidence Dimension	Tissue distribution / target engagement
Target Compound Data	Intestine-specific FXR antagonist (inferred from parent compound V023-9340 data)
Comparator Or Baseline	Pan-FXR antagonists (e.g., systemic inhibitors without tissue specificity)
Quantified Difference	Not directly quantified for V02-8; V023-9340 demonstrated selective intestinal accumulation
Conditions	In vivo mouse model; V02-8 data not yet published in peer-reviewed literature

Why This Matters

The intestine-specific profile of V02-8 makes it particularly suitable for NASH research, where intestinal FXR inhibition is beneficial but systemic FXR antagonism may disrupt hepatic bile acid homeostasis and lead to adverse effects.

• [1] Chen C, et al. Discovery of 4-aminophenylacetamide derivatives as intestine-specific farnesoid X receptor antagonists for the potential treatment of nonalcoholic steatohepatitis. Eur J Med Chem. 2024 Jan 15;264:115992. PMID: 38043493. View Source
• [2] Recent advances on FXR-targeting therapeutics. PubMed. 2022. View Source

FXR antagonist 3 (V02-8) Applications

NASH In Vivo Efficacy Studies

The 4.8-fold potency improvement of V02-8 over V023-9340 [1] makes it the preferred tool compound for researchers requiring robust intestinal FXR inhibition in high-fat diet-induced NASH models. The parent compound V023-9340 has already been validated to ameliorate hepatic steatosis and inflammation via selective intestinal FXR antagonism and feedback activation of hepatic FXR [1]. V02-8 is expected to achieve comparable or superior efficacy at lower doses, reducing potential off-target effects and improving the therapeutic window.

Intestinal FXR Signaling and Bile Acid Homeostasis

V02-8 represents the optimized lead compound in the 4-aminophenylacetamide series. Its 4.8-fold potency advantage over V023-9340 [1] provides a clear benchmark for further medicinal chemistry efforts. Researchers can use V02-8 as a reference standard to evaluate new analogs, establish SAR trends, and benchmark computational models. Its well-defined molecular properties (MW = 512.64, cLogP ~5.2) and commercial availability make it an accessible standard for both academic and industrial labs.

SAR Benchmarking and Analog Development

With an IC50 of 0.89 μM, V02-8 occupies a distinct potency niche among FXR antagonists—more potent than F44-A13 (IC50 = 1.1 μM) [1] and FXR antagonist 1 (IC50 = 2.1 μM) [2], yet less potent than the nanomolar-range compound DY268 (IC50 = 7.5 nM) . This intermediate potency profile, combined with its intestine-specific design, makes V02-8 a valuable comparator for studies examining the relationship between FXR antagonist potency, tissue distribution, and in vivo efficacy. Researchers can use V02-8 alongside these other compounds to dissect the relative contributions of potency and tissue specificity to NASH phenotype improvement.

Application

Selection Property

Validation Focus

NASH model-response studies

Intestine-specific FXR antagonism profile

Liver steatosis/inflammation scoring, bile acid synthesis biomarkers

Intestinal FXR pathway dissection

Potent intestinal FXR blockade without confounding hepatic agonism

Ileal FXR target gene expression, GLP-1 levels, bile acid composition

SAR benchmark for 4-aminophenylacetamide series

Reported potency improvement over lead compound

Comparative IC50 assays, co-crystallization feasibility

• [1] Chen C, et al. Discovery of 4-aminophenylacetamide derivatives as intestine-specific farnesoid X receptor antagonists for the potential treatment of nonalcoholic steatohepatitis. Eur J Med Chem. 2024 Jan 15;264:115992. PMID: 38043493. View Source
• [2] Ace Therapeutics. FXR antagonist 1 (compound F6). IC50 = 2.1 μM. View Source